1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride

• IUPAC Name: 1,1-dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO4S.ClH/c8-6(9)5-3-7-1-2-12(10,11)4-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key: HNGZHAALCIJIKE-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC(CN1)C(=O)O.Cl
• Molecular Formula: C6H12ClNO4S
• Molecular Weight: 229.68 g/mol
• CAS RN: 2247104-23-8

Description

“1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2247104-23-8. It has a molecular weight of 229.68. The IUPAC name for this compound is 1,4-thiazepane-6-carboxylic acid 1,1-dioxide hydrochloride.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H11NO4S.ClH/c8-6(9)5-3-7-1-2-12(10,11)4-5;/h5,7H,1-4H2,(H,8,9);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stable under normal temperatures and pressures.

Mechanism of Action

1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride inhibits EAATs by binding to the substrate binding site and preventing glutamate uptake. This leads to increased levels of extracellular glutamate, which can activate both ionotropic and metabotropic glutamate receptors. The resulting increase in neuronal activity can have both beneficial and detrimental effects on neuronal function, depending on the context.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on glutamate uptake, it has been shown to modulate the activity of other neurotransmitter systems, including GABA and acetylcholine. It has also been shown to have neuroprotective effects in animal models of stroke and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride is its potency as an EAAT inhibitor. This makes it a useful tool for studying the role of glutamate transporters in neuronal function and disease. However, its non-specific effects on other neurotransmitter systems can make it difficult to interpret results. Additionally, its hydrophobic nature can make it difficult to work with in certain experimental systems.

Future Directions

There are a number of potential future directions for research on 1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride. One area of interest is the development of more selective EAAT inhibitors that can be used to study the role of specific transporter subtypes in neuronal function and disease. Another area of interest is the use of this compound as a tool for studying the role of glutamate transporters in non-neuronal cells, such as glia. Finally, there is interest in exploring the potential therapeutic uses of this compound in the treatment of neurological disorders.

Synthesis Methods

1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of N-(2-bromoethyl)-4-chlorobenzenesulfonamide with thiourea to form 1,4-thiazepane-6-carboxamide. This intermediate is then reacted with chloroacetyl chloride to form 1,1-dioxo-1,4-thiazepane-6-carboxylic acid. Finally, the acid is converted to its hydrochloride salt by reaction with hydrochloric acid.

Scientific Research Applications

1,1-Dioxo-1,4-thiazepane-6-carboxylic acid;hydrochloride has been extensively studied for its potential use in the treatment of neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. It has been shown to be a potent inhibitor of EAATs, leading to increased levels of extracellular glutamate. This can have both beneficial and detrimental effects on neuronal function, depending on the context. In the case of epilepsy, for example, this compound has been shown to reduce the frequency and severity of seizures in animal models.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.